PD1-PDL1 inhibitor 1 (PD1-PDL1-IN1)

• CAS No.: 1675201-83-8
• Product Name: PD1-PDL1 inhibitor 1 (PD1-PDL1-IN1)
• Molecular Formula: C29H33NO5
• Molecular Weight: 475.585
• IUPAC Name: (2S)-1-[[2,6-dimethoxy-4-[(2-methyl-3-phenylphenyl)methoxy]phenyl]methyl]piperidine-2-carboxylic acid
• Standard InChI: InChI=1S/C29H33NO5/c1-20-22(12-9-13-24(20)21-10-5-4-6-11-21)19-35-23-16-27(33-2)25(28(17-23)34-3)18-30-15-8-7-14-26(30)29(31)32/h4-6,9-13,16-17,26H,7-8,14-15,18-19H2,1-3H3,(H,31,32)/t26-/m0/s1
• Standard InChIKey: ZBOYJODMIAUJHH-SANMLTNESA-N
• SMILES: CC1=C(C=CC=C1C2=CC=CC=C2)COC3=CC(=C(C(=C3)OC)CN4CCCCC4C(=O)O)OC
• Appearance: White to off-white crystalline solid.
• Description: PD1-PDL1 inhibitor 1, also known as PD1-PDL1-IN1, is an inhibitor of the PD-1 /PD-Ll protein/protein interaction. PD1-PDL1 inhibitor is an immunomodulator. Programmed death-ligand 1 (PD-L1) also known as cluster of differentiation 274 (CD274) or B7 homolog 1 (B7-H1) is a protein that in humans is encoded by the CD274 gene. It appears that upregulation of PD-L1 may allow cancers to evade the host immune system.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: PD1-PDL1 inhibitor 1; PD1-PDL1-IN1; PD-1/PD-L1 inhibitor 1; PD-1/PD-L1 inhibitor 1
• Reference: 1: Tsukahara T, Emori M, Murata K, Mizushima E, Shibayama Y, Kubo T, Kanaseki T,; 2: Ngiow SF, Meeth KM, Stannard K, Barkauskas DS, Bollag G, Bosenberg M, Smyth; 3: Bachireddy P, Hainz U, Rooney M, Pozdnyakova O, Aldridge J, Zhang W, Liao X,
• PubChem Compound: 91663303
• Last Modified: Nov 11 2021